Cas no 82083-69-0 ((3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one)
![(3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one structure](https://www.kuujia.com/scimg/cas/82083-69-0x500.png)
82083-69-0 structure
Product name:(3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
(3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- (3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
- (3E)-3-[(3,4-dimethoxyphenyl)methylidene]-1,2-dihydropyrrolo[2,1-b]quinazolin-9-one
- SR-01000317588-1
- SCHEMBL21992755
- AKOS000533488
- DTXSID40419596
- HMS2824C13
- SR-01000317588
- NSC366383
- 3-(3,4-Dimethoxy-benzylidene)-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one
- MLS001212144
- SMR000515840
- NSC-366383
- 82083-69-0
- CHEMBL1405593
-
- Inchi: InChI=1S/C20H18N2O3/c1-24-17-8-7-13(12-18(17)25-2)11-14-9-10-22-19(14)21-16-6-4-3-5-15(16)20(22)23/h3-8,11-12H,9-10H2,1-2H3/b14-11+
- InChI Key: YCBUZDBGGVGQAY-SDNWHVSQSA-N
- SMILES: COC1=C(C=C(C=C1)C=C2CCN3C2=NC4=CC=CC=C4C3=O)OC
Computed Properties
- Exact Mass: 334.13174244g/mol
- Monoisotopic Mass: 334.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 51.1Ų
(3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one Related Literature
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
-
Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
-
Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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